1-[4-(3-chlorophenyl)piperazin-1-yl]-2-(5-fluoro-1H-indol-3-yl)ethane-1,2-dione

• IUPAC Name: 1-[4-(3-chlorophenyl)piperazin-1-yl]-2-(5-fluoro-1H-indol-3-yl)ethane-1,2-dione
• InChI: InChI=1S/C20H17ClFN3O2/c21-13-2-1-3-15(10-13)24-6-8-25(9-7-24)20(27)19(26)17-12-23-18-5-4-14(22)11-16(17)18/h1-5,10-12,23H,6-9H2
• InChI Key: AYUCEPHQWWSNEW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=CC=C2)Cl)C(=O)C(=O)C3=CNC4=C3C=C(C=C4)F
• Molecular Formula: C20H17ClFN3O2
• Molecular Weight: 385.8 g/mol

Description

1-[4-(3-chlorophenyl)piperazin-1-yl]-2-(5-fluoro-1H-indol-3-yl)ethane-1,2-dione is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as "FISP" and is a novel derivative of the antipsychotic drug, risperidone. FISP has shown promising results in preclinical studies, and its mechanism of action and physiological effects are currently being investigated.

Mechanism of Action

The mechanism of action of FISP is not fully understood, but it is believed to involve the modulation of dopamine and serotonin neurotransmission. FISP has been shown to act as a partial agonist at dopamine D2 and serotonin 5-HT2A receptors, which may contribute to its antipsychotic and antidepressant effects. FISP also has a high affinity for other neurotransmitter receptors, including alpha-adrenergic and histamine receptors, which may play a role in its therapeutic effects.
Biochemical and Physiological Effects:
FISP has been shown to have a number of biochemical and physiological effects in preclinical studies. These include the modulation of neurotransmitter release, the regulation of gene expression, and the induction of neuroprotective mechanisms. FISP has also been shown to have a positive effect on cognitive function, which may be beneficial for the treatment of cognitive deficits associated with schizophrenia and other psychiatric disorders.

Advantages and Limitations for Lab Experiments

FISP has several advantages for use in scientific research. It is a novel compound with a unique pharmacological profile, making it a valuable tool for investigating the mechanisms of action of antipsychotic and antidepressant drugs. FISP is also highly soluble in water and other solvents, making it easy to administer in laboratory experiments. However, FISP also has some limitations, including its high cost and limited availability. These factors may make it difficult for researchers to conduct large-scale studies using FISP.

Future Directions

There are several future directions for research on FISP. One area of interest is the development of FISP-based drugs for the treatment of schizophrenia, bipolar disorder, and depression. Another area of interest is the investigation of FISP's potential as a neuroprotective agent in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action and physiological effects of FISP, which may lead to the development of more effective and targeted treatments for psychiatric and neurological disorders.
In conclusion, 1-[4-(3-chlorophenyl)piperazin-1-yl]-2-(5-fluoro-1H-indol-3-yl)ethane-1,2-dione or FISP is a novel compound that has shown promising results in preclinical studies for its potential therapeutic applications in various neurological and psychiatric disorders. Its unique pharmacological profile and mechanism of action make it a valuable tool for investigating the mechanisms of action of antipsychotic and antidepressant drugs. Further research is needed to fully understand the potential of FISP and to develop more effective treatments for psychiatric and neurological disorders.

Synthesis Methods

The synthesis of FISP involves a multi-step process that begins with the reaction of 3-chlorophenylpiperazine with 5-fluoro-3-indolylacetic acid. The resulting product is then treated with acetic anhydride and acetic acid to form the final compound, FISP. The synthesis of FISP has been optimized to produce high yields and purity, making it suitable for use in scientific research.

Scientific Research Applications

FISP has been studied extensively for its potential therapeutic applications in various neurological and psychiatric disorders, including schizophrenia, bipolar disorder, and depression. Preclinical studies have shown that FISP has a high affinity for dopamine D2 and serotonin 5-HT2A receptors, which are the primary targets for many antipsychotic and antidepressant drugs. FISP has also been shown to have a unique pharmacological profile, making it a promising candidate for the treatment of these disorders.